Cas no 51433-28-4 (alpha-D-Glucopyranosiduronic acid, methyl 3,4-di-O-methyl-, methyl ester)

• Product Name: alpha-D-Glucopyranosiduronic acid, methyl 3,4-di-O-methyl-, methyl ester
• CAS No: 51433-28-4
• MF: C₁₀H₁₈O₇
• MW: 250.245724201202
• CID: 2668551
• Update Time: 2025-10-15

alpha-D-Glucopyranosiduronic acid, methyl 3,4-di-O-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 3-O,4-O-dimethyl-α-D-glucopyranosiduronic acid methyl ester
• Dimethyl 3,4-di-O-methylhexopyranosiduronate #
• RGVKHQPFTDKGNL-XAVNFNALSA-N
• .alpha.-D-Glucopyranosiduronic acid, methyl 3,4-di-O-methyl-, methyl ester
• Methyl 3-O,4-O-dimethyl-alpha-D-glucopyranosiduronic acid methyl ester
• alpha-D-Glucopyranosiduronic acid, methyl 3,4-di-O-methyl-, methyl ester

• Inchi： 1S/C10H18O7/c1-13-6-5(11)10(16-4)17-8(7(6)14-2)9(12)15-3/h5-8,10-11H,1-4H3/t5-,6-,7+,8+,10+/m1/s1
• InChI Key： RGVKHQPFTDKGNL-XAVNFNALSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)OC)OC)OC)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 257
• Topological Polar Surface Area: 83.4

Additional information on alpha-D-Glucopyranosiduronic acid, methyl 3,4-di-O-methyl-, methyl ester

Recent Advances in the Study of alpha-D-Glucopyranosiduronic acid, methyl 3,4-di-O-methyl-, methyl ester (CAS: 51433-28-4)

In recent years, the compound alpha-D-Glucopyranosiduronic acid, methyl 3,4-di-O-methyl-, methyl ester (CAS: 51433-28-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, a derivative of glucuronic acid, has shown promising potential in various applications, including drug development, glycobiology, and metabolic studies. The unique structural modifications, such as the methylation at the 3 and 4 positions, contribute to its distinct chemical properties and biological activities.

Recent studies have focused on elucidating the synthetic pathways and optimizing the production of this compound. A 2023 study published in the Journal of Carbohydrate Chemistry detailed a novel enzymatic approach for the synthesis of alpha-D-Glucopyranosiduronic acid derivatives, including the methyl 3,4-di-O-methyl variant. The study highlighted the efficiency of this method in achieving high yields and purity, which is critical for pharmaceutical applications. The enzymatic approach also offers advantages in terms of environmental sustainability compared to traditional chemical synthesis methods.

Another significant area of research involves the biological activities of this compound. A 2022 paper in Bioorganic & Medicinal Chemistry explored its role as a potential inhibitor of glycosidases, enzymes that play a crucial role in carbohydrate metabolism. The study demonstrated that the methyl 3,4-di-O-methyl modification enhances the compound's binding affinity to specific glycosidases, making it a promising candidate for the development of enzyme inhibitors. This finding has implications for the treatment of metabolic disorders and infectious diseases where glycosidases are involved.

Furthermore, the compound's potential applications in drug delivery systems have been investigated. A 2023 study in the International Journal of Pharmaceutics reported on the use of alpha-D-Glucopyranosiduronic acid derivatives as carriers for targeted drug delivery. The study found that the methyl ester groups improve the compound's stability and solubility, facilitating its use in nanoparticle-based delivery systems. This research opens new avenues for the development of more effective and targeted therapeutic agents.

In conclusion, the compound alpha-D-Glucopyranosiduronic acid, methyl 3,4-di-O-methyl-, methyl ester (CAS: 51433-28-4) continues to be a subject of intense research due to its versatile applications in chemical biology and pharmaceuticals. Recent advancements in synthetic methods, biological activity studies, and drug delivery applications underscore its potential to contribute to the development of novel therapeutics. Future research is expected to further explore its mechanisms of action and expand its utility in biomedical sciences.